Cas no 124020-09-3 (4,7,10,13,16,19-Docosahexaenoicacid, (4Z,7Z,10Z,13Z,16Z,19E)-)

4,7,10,13,16,19-Docosahexaenoicacid, (4Z,7Z,10Z,13Z,16Z,19E)- structure
124020-09-3 structure
Product Name:4,7,10,13,16,19-Docosahexaenoicacid, (4Z,7Z,10Z,13Z,16Z,19E)-
CAS No:124020-09-3
MF:C22H32O2
MW:328.488286972046
CID:207860
PubChem ID:3144
Update Time:2025-04-19

4,7,10,13,16,19-Docosahexaenoicacid, (4Z,7Z,10Z,13Z,16Z,19E)- Chemical and Physical Properties

Names and Identifiers

    • 4,7,10,13,16,19-Docosahexaenoicacid, (4Z,7Z,10Z,13Z,16Z,19E)-
    • 4,7,10,13,16,19-Docosahexaenoicacid, (E,Z,Z,Z,Z,Z)-
    • (4Z,7Z,10Z,13Z,16Z,19E)-4,7,10,13,16,19-Docosahexaenoic acid
    • (4Z,7Z,10Z,13Z,16Z,19E)-Docosa-4,7,10,13,16,19-hexaenoic acid
    • KBio2_002586
    • cis-4,7,13,16,19-docosahexaenoic acid
    • KBioSS_000018
    • DHA;Cervonic Acid
    • Bio2_000498
    • SY014871
    • CBiol_001946
    • 4,7,10,13,16,19-Docosahexaenoic acid, (4Z,7Z,10Z,13Z,16Z,19Z)-
    • KBio2_005154
    • Bio1_001210
    • KBio3_000036
    • Bio1_000232
    • KBio3_000035
    • 4,7,10,13,16,19-docosahexenoic acid
    • FT-0667760
    • 124020-09-3
    • FT-0623913
    • Bio1_000721
    • DTXSID40859953
    • KBio2_000018
    • AKOS028109045
    • Bio2_000018
    • KBioGR_000018
    • Inchi: 1S/C22H32O2/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19-20-21-22(23)24/h3-4,6-7,9-10,12-13,15-16,18-19H,2,5,8,11,14,17,20-21H2,1H3,(H,23,24)
    • InChI Key: MBMBGCFOFBJSGT-UHFFFAOYSA-N
    • SMILES: OC(CCC=CCC=CCC=CCC=CCC=CCC=CCC)=O

Computed Properties

  • Exact Mass: 328.24036
  • Monoisotopic Mass: 328.240230259g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 24
  • Rotatable Bond Count: 14
  • Complexity: 462
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 6
  • XLogP3: 6.2
  • Topological Polar Surface Area: 37.3Ų

Experimental Properties

  • PSA: 37.3

4,7,10,13,16,19-Docosahexaenoicacid, (4Z,7Z,10Z,13Z,16Z,19E)- Related Literature

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